Cas no 1240278-21-0 (Ethyl 4-bromo-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 4-bromo-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• CAS No: 1240278-21-0
• MF: C₇H₆BrF₃N₂O₂
• MW: 287.033951282501
• CID: 1073376
• PubChem ID: 45588074
• Update Time: 2025-04-20

Ethyl 4-bromo-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• CS-0080468
• ethyl4-bromo-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• 1240278-21-0
• AKOS005073255
• MFCD13193102
• D74186
• 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-(trifluoromethyl)-, ethyl ester
• 4-Bromo-5-trifluoromethyl-1H-pyrazole-3-carboxylic acid ethyl ester
• LD-0212
• ethyl 4-bromo-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• SCHEMBL14487734

• MDL： MFCD13193102
• Inchi： 1S/C7H6BrF3N2O2/c1-2-15-6(14)4-3(8)5(13-12-4)7(9,10)11/h2H2,1H3,(H,12,13)
• InChI Key： OVIHBAGNAYIHMQ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=NNC=1C(F)(F)F

Computed Properties

• Exact Mass: 285.95647g/mol
• Monoisotopic Mass: 285.95647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Melting Point: 131-133°

Ethyl 4-bromo-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives